Cas no 103181-57-3 (Acetaldehyde, [(2-methoxyphenyl)thio]-)

• Product Name: Acetaldehyde, [(2-methoxyphenyl)thio]-
• CAS No: 103181-57-3
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 3563901
• Update Time: 2025-10-29

Acetaldehyde, [(2-methoxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde, [(2-methoxyphenyl)thio]-
• Acetaldehyde, 2-[(2-methoxyphenyl)thio]-

• Inchi： 1S/C9H10O2S/c1-11-8-4-2-3-5-9(8)12-7-6-10/h2-6H,7H2,1H3
• InChI Key： WWYMWPFVXLEVRN-UHFFFAOYSA-N
• SMILES： C(=O)CSC1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Acetaldehyde, [(2-methoxyphenyl)thio]-

Acetaldehyde, [(2-methoxyphenyl)thio] - A Comprehensive Overview

Acetaldehyde, [(2-methoxyphenyl)thio], also known by its CAS number 103181-57-3, is a compound of significant interest in the field of organic chemistry. This compound is a derivative of acetaldehyde, with a unique substitution pattern that introduces a thio group attached to a 2-methoxyphenyl moiety. The combination of these functional groups makes it a versatile molecule with potential applications in various chemical industries.

The structure of Acetaldehyde, [(2-methoxyphenyl)thio] consists of an acetaldehyde backbone (CH₃CHO) where the hydrogen atom on the carbonyl group is replaced by a thio group (S-) connected to a 2-methoxyphenyl ring. This substitution pattern not only alters the physical properties of the molecule but also imparts unique chemical reactivity. The presence of the thio group introduces sulfur into the molecule, which can influence its stability, solubility, and interaction with other chemical species.

Recent studies have highlighted the importance of sulfur-containing compounds in various chemical reactions and industrial processes. For instance, Acetaldehyde, [(2-methoxyphenyl)thio] has been explored as a potential precursor in the synthesis of more complex organic molecules. Its ability to undergo nucleophilic addition reactions makes it a valuable intermediate in organic synthesis.

In terms of physical properties, Acetaldehyde, [(2-methoxyphenyl)thio] exhibits a melting point and boiling point that are typical for similar organic compounds. However, the exact values may vary depending on the purity and experimental conditions. The compound is sparingly soluble in water but shows better solubility in organic solvents such as dichloromethane and ethyl acetate.

The synthesis of Acetaldehyde, [(2-methoxyphenyl)thio] involves several steps that require precise control over reaction conditions. One common approach involves the reaction of acetaldehyde with a suitable thiol derivative under specific conditions to form the desired product. Optimization of these reaction conditions has been an area of active research to improve yield and purity.

Applications of Acetaldehyde, [(2-methoxyphenyl)thio] span across various industries. In the pharmaceutical sector, it has been investigated as a potential intermediate in drug synthesis due to its ability to form stable bonds with other functional groups. Additionally, its role in agrochemicals and materials science has also been explored.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and stability of Acetaldehyde, [(2-methoxyphenyl)thio] with greater accuracy. These computational models provide insights into the molecule's electronic structure and potential reaction pathways, aiding in the design of more efficient synthetic routes.

In conclusion, Acetaldehyde, [(2-methoxyphenyl)thio], with its unique structural features and versatile reactivity, continues to be an area of interest for chemists and industry professionals alike. As research progresses, new applications and improved synthetic methods are expected to emerge, further solidifying its role in modern chemistry.